Cas no 476486-05-2 (<br>N-(4-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide)

• Product Name: <br>N-(4-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• CAS No: 476486-05-2
• MF: C₂₄H₂₀Cl₂N₄OS
• MW: 483.412801742554
• CID: 3050344
• PubChem ID: 1890348
• Update Time: 2025-04-21

<br>N-(4-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• 476486-05-2
• STK554638
• N-(4-chloro-2-methylphenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 647-878-7
• AKOS002178370
• N-(4-CHLORO-2-METHYLPHENYL)-2-((5-(4-CHLOROPHENYL)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)ACETAMIDE
• N-(4-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• Inchi： 1S/C24H20Cl2N4OS/c1-15-3-10-20(11-4-15)30-23(17-5-7-18(25)8-6-17)28-29-24(30)32-14-22(31)27-21-12-9-19(26)13-16(21)2/h3-13H,14H2,1-2H3,(H,27,31)
• InChI Key： GOTZSGDWIJZXMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC(=CC=1C)Cl)=O

Computed Properties

• Exact Mass: 482.0734878Da
• Monoisotopic Mass: 482.0734878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 85.1Ų